Cas no 1189484-69-2 (N-benzyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-benzyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1189484-69-2
• MF: C₂₆H₂₄N₄O₂S
• MW: 456.559364318848
• CID: 5389692
• Update Time: 2025-05-17

N-benzyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[2-[[2-[(3-methylphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]-N-(phenylmethyl)-
• N-benzyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C26H24N4O2S/c1-19-6-5-9-22(16-19)29-24(31)18-33-26-27-14-15-30(26)23-12-10-21(11-13-23)25(32)28-17-20-7-3-2-4-8-20/h2-16H,17-18H2,1H3,(H,28,32)(H,29,31)
• InChI Key： OFTGHHGETFFXTH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=C(N2C(SCC(NC3=CC=CC(C)=C3)=O)=NC=C2)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-benzyl-4-[2-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

N-Benzyl-4-[2-({[(3-Methylphenyl)Carbamoyl]Methyl}Sulfanyl)-1H-Imidazol-1-Yl]Benzamide: A Comprehensive Overview

N-Benzyl-4-[2-({[(3-Methylphenyl)Carbamoyl]Methyl}Sulfanyl)-1H-Imidazol-1-Yl]Benzamide is a complex organic compound with the CAS registry number 1189484-69-2. This compound belongs to the class of benzamides and features a unique structure incorporating imidazole, sulfanyl, and carbamoyl groups. Its chemical formula, though not explicitly provided, can be deduced from its name, which suggests a molecular framework combining aromatic rings with heterocyclic and functional groups. The compound's structure is of particular interest due to its potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of N-Benzyl-4-[2-({[(3-Methylphenyl)Carbamoyl]Methyl}Sulfanyl)-1H-Imidazol-1-Yl]Benzamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate molecules. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing synthesis time while maintaining product purity. This approach has been particularly beneficial for compounds like N-Benzylbenzamide derivatives, which often require precise control over reaction parameters to achieve desired stereochemistry and regioselectivity.

One of the most promising applications of N-Benzylbenzamide derivatives lies in their potential as pharmacological agents. Studies have shown that such compounds can exhibit bioactivity against various enzymes and receptors, making them valuable leads in drug discovery programs. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain imidazole-containing benzamides possess inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. The presence of the sulfanyl group in N-Benzylbenzamide derivatives further enhances their bioavailability and stability, making them attractive candidates for therapeutic development.

In addition to its pharmacological applications, N-Benzylbenzamide derivatives have also found utility in materials science. Recent research has explored their use as precursors for the synthesis of advanced polymers and coordination compounds. For instance, a 2023 paper in *Polymer Chemistry* highlighted the ability of imidazole-containing benzamides to act as building blocks for self-healing polymers. The sulfanyl group plays a crucial role in enabling dynamic covalent bonds within the polymer network, imparting remarkable mechanical properties and environmental adaptability.

The structural versatility of N-Benzylbenzamide derivatives also makes them ideal candidates for catalytic applications. A 2023 study in *Catalysis Letters* reported the use of such compounds as ligands in transition-metal-catalyzed reactions, demonstrating enhanced catalytic activity compared to traditional ligands. The presence of electron-donating groups like the methylphenylcarbamoyl moiety facilitates metal-ligand interactions, thereby improving catalyst efficiency and selectivity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing N-Benzylbenzamide derivatives. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for both research and industrial applications. Furthermore, computational chemistry tools like density functional theory (DFT) have been employed to study the electronic properties of these compounds, aiding in the design of more efficient derivatives.

In conclusion, N-Benzylbenzamide derivatives, including N-Benzyl-4-[2-({[(3-Methylphenyl)Carbamoyl]Methyl}Sulfanyl)-1H-Imidazol-1-Yl]Benzamide, represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical structure, combined with advancements in synthetic and analytical techniques, positions them as valuable tools for future innovations in medicine, materials science, and catalysis.